N'-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-cyclohexylacetate
• InChI: InChI=1S/C16H22N2O3/c1-20-14-9-7-13(8-10-14)16(17)18-21-15(19)11-12-5-3-2-4-6-12/h7-10,12H,2-6,11H2,1H3,(H2,17,18)
• InChI Key: FBQMMTLHBZIAPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=NOC(=O)CC2CCCCC2)N
• Isomeric SMILES: COC1=CC=C(C=C1)/C(=N/OC(=O)CC2CCCCC2)/N
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol
• Solubility: 2.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide, also known as CHIM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Mechanism of Action

N'-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide selectively binds to certain proteins, particularly those involved in cellular signaling pathways. This binding can modulate protein function and downstream signaling events, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific proteins it binds to and the signaling pathways they are involved in. Some studies have shown that this compound can inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. Other studies have shown that this compound can modulate immune responses and inflammation by targeting specific immune cells and signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of N'-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide is its selectivity for certain proteins, which allows for targeted modulation of specific signaling pathways. This makes it a valuable tool for studying protein function and interactions. However, one limitation of this compound is its specificity, which may limit its applicability to certain research questions.

Future Directions

Future research on N'-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide could focus on identifying new protein targets and developing more efficient synthesis methods. Additionally, further studies could investigate the potential therapeutic applications of this compound in various diseases, particularly cancer and inflammatory disorders. Finally, the development of new imaging techniques using this compound could lead to improved molecular imaging capabilities in vivo.

Synthesis Methods

The synthesis of N'-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide involves the reaction of 4-methoxybenzenecarboxylic acid with cyclohexyl chloroformate in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 1H-imidazole-1-carboxamidine hydrochloride to yield the final product, this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.

Scientific Research Applications

N'-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide has been studied extensively for its potential applications in various fields such as drug discovery, molecular imaging, and chemical biology. It has been shown to selectively bind to certain proteins, making it a valuable tool for studying protein function and interactions. This compound has also been used as a molecular probe for imaging specific tissues and cells in vivo.